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Compound of Interest

Compound Name: D-Xylono-1,4-lactone

Cat. No.: B119724 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of D-Xylono-1,4-lactone, a naturally

occurring sugar lactone. The document details its fundamental chemical properties,

comprehensive experimental protocols for its synthesis, and explores its current understanding

within biological systems. This guide is intended to serve as a valuable resource for

professionals in research, chemical synthesis, and drug discovery.

Core Properties of D-Xylono-1,4-lactone
D-Xylono-1,4-lactone, also known as D-xylonic gamma-lactone, is the cyclic ester of D-xylonic

acid. Its chemical and physical properties are summarized in the table below, providing a

foundational dataset for experimental design and computational analysis.
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Property Value References

Molecular Formula C₅H₈O₅ [1][2][3][4]

Molecular Weight 148.11 g/mol [2][3]

Alternate Names

D-Xylonic-1,4-lactone; D-

Xylonic gamma-lactone; D-

Xylono-γ-lactone; γ-Lactone D-

Xylonic Acid

[3]

Appearance White to off-white solid [1]

Water Solubility Very soluble [1]

Experimental Protocols for Synthesis
The synthesis of D-Xylono-1,4-lactone can be achieved through both chemical and enzymatic

methodologies. Below are detailed protocols for each approach, offering flexibility based on

laboratory capabilities and desired product specifications.

Chemical Synthesis via Oxidation of D-Xylose
This protocol is adapted from the classical method of oxidizing an aldose to an aldonic acid,

which then undergoes spontaneous lactonization. The procedure for the analogous D-lyxono-

1,4-lactone synthesis is presented here as a template.[5]

Materials:

D-Xylose

Potassium carbonate (K₂CO₃)

Bromine (Br₂)

Formic acid (HCOOH, 88%)

Ethanol

Deionized water
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Round-bottom flask

Magnetic stirrer and stir bar

Ice bath

pH meter or pH paper

Rotary evaporator

Filtration apparatus

Procedure:

In a round-bottom flask, dissolve D-xylose and potassium carbonate in deionized water.

Cool the mixture to 0°C using an ice bath while stirring.

Slowly add bromine dropwise to the stirring solution. The reaction is exothermic and the

temperature should be maintained at 0°C.

After the addition of bromine is complete, continue stirring at 0°C for one hour.

Remove the ice bath and allow the mixture to warm to room temperature.

Acidify the reaction mixture to a pH of 3-4 using 88% formic acid.

Remove volatile components under reduced pressure using a rotary evaporator.

Dissolve the resulting oily residue in ethanol at room temperature to precipitate inorganic

salts.

Filter the mixture to remove the salts and wash the filter cake with additional ethanol.

Combine the ethanolic filtrates and concentrate under reduced pressure to yield crude D-
Xylono-1,4-lactone.

Further purification can be achieved by recrystallization.
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Enzymatic Synthesis from D-Xylose
This method utilizes the enzyme D-xylose dehydrogenase to catalyze the oxidation of D-xylose

to D-xylonolactone, which is then hydrolyzed to D-xylonic acid and can be subsequently

lactonized.[6]

Materials:

D-Xylose

Recombinant D-xylose dehydrogenase (XylB) from Caulobacter crescentus

Alcohol dehydrogenase (ADH)

Nicotinamide adenine dinucleotide (NAD⁺)

Acetaldehyde

Ammonium bicarbonate buffer (NH₄HCO₃, 10 mM, pH 8.0)

Sodium hydroxide (NaOH) for pH control

Reaction vessel with pH and temperature control

Procedure:

Prepare a reaction mixture in the ammonium bicarbonate buffer containing D-xylose, a

catalytic amount of NAD⁺, and acetaldehyde.

Add the enzymes XylB and ADH to the reaction mixture. ADH is used for the in-situ

regeneration of NAD⁺.

Maintain the reaction at a constant pH of 8.0 by the controlled addition of NaOH. The

consumption of NaOH indicates the formation of D-xylonic acid.

Monitor the reaction for the complete conversion of D-xylose.

Upon completion, the D-xylonic acid in the form of its salt is the primary product. To obtain

the lactone, the D-xylonate solution needs to be acidified and concentrated.[7]
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A detailed procedure for lactonization involves passing the D-xylonate solution through a

cation exchange resin to obtain the free acid. The resulting solution is then concentrated

under reduced pressure and heated to promote the formation of D-Xylono-1,4-lactone.[7]

Biological Role and Signaling Pathways
Currently, there is limited direct evidence of D-Xylono-1,4-lactone's involvement in specific

signaling pathways in mammalian cells for drug development purposes. It is recognized as a

metabolite in mice.[1][2] In microorganisms, the enzymatic conversion of D-xylose to D-

xylonate involves the formation of D-xylono-γ-lactone. Studies in Saccharomyces cerevisiae

have shown that the accumulation of D-xylonic acid, following the opening of the lactone ring,

can lead to a decrease in intracellular pH, which can impact cell viability.[8][9]

While direct signaling roles for D-Xylono-1,4-lactone are not well-defined, other lactones, such

as sesquiterpene lactones, have been shown to modulate key signaling pathways, including

NF-κB and MAPK pathways.[10] This suggests that the lactone functional group can be a

pharmacophore, and further investigation into the biological activities of D-Xylono-1,4-lactone
is warranted.

Synthesis and Biological Transformation Workflow
The following diagram illustrates the key transformations involving D-Xylono-1,4-lactone, from

its synthesis from D-xylose to its enzymatic hydrolysis.
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Synthesis and Hydrolysis of D-Xylono-1,4-lactone
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Caption: Workflow of D-Xylono-1,4-lactone synthesis and hydrolysis.

Future Directions in Research and Development
The established synthetic routes for D-Xylono-1,4-lactone provide a solid foundation for its

availability for further research. A key area for future investigation is the exploration of its

biological activities. Given that other lactone-containing molecules exhibit significant

pharmacological properties, it is plausible that D-Xylono-1,4-lactone or its derivatives could

interact with biological targets of therapeutic relevance.

Screening D-Xylono-1,4-lactone in various cell-based assays could uncover potential effects

on cell proliferation, inflammation, or metabolic pathways. Furthermore, its role as a metabolite

suggests that it may have endogenous functions that are yet to be elucidated. As a chiral

molecule, it can also serve as a valuable building block in the synthesis of more complex

bioactive molecules. The information presented in this guide aims to facilitate and inspire such

future research endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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